Cas no 20656-61-5 (methyl 2-chloro-3-oxo-propanoate)
20656-61-5 structure
Product Name:methyl 2-chloro-3-oxo-propanoate
CAS No:20656-61-5
MF:C4H5ClO3
MW:136.533700704575
MDL:MFCD15142843
CID:238899
PubChem ID:14355182
Update Time:2025-04-19
methyl 2-chloro-3-oxo-propanoate Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-chloro-3-oxo-, methyl ester
- 2-chloro-3-methoxy-3-oxopropanal
- Methyl 2-chloro-2-formylacetate
- methyl 2-chloro-3-oxopropanoate
- 2-chloro-3-oxo-propionic acid methyl ester
- methyl chloro(formyl)acetate
- methyl formylchloroacetate
- methyl formylchlroacetate
- Methyl 2-chloro-3-oxopropionate
- Methyl chloromalonaldehydate
- methyl-2-chloro-2-formylacetate
- AKOS015848497
- SCHEMBL1331568
- EN300-39453
- LXSUVYGZODASAI-UHFFFAOYSA-N
- DTXSID70559292
- CS-10165
- 20656-61-5
- methyl2-chloro-3-oxopropanoate
- MFCD15142843
- methyl 2-chloro-3-oxo-propanoate
-
- MDL： MFCD15142843
- Inchi： 1S/C4H5ClO3/c1-8-4(7)3(5)2-6/h2-3H,1H3
- InChI Key： LXSUVYGZODASAI-UHFFFAOYSA-N
- SMILES： ClC(C=O)C(=O)OC
Computed Properties
- Exact Mass: 153.95900
- Monoisotopic Mass: 135.9927217g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.274
- Boiling Point: 156 ºC
- Flash Point: 64 ºC
- PSA: 34.14000
- LogP: 1.15330
methyl 2-chloro-3-oxo-propanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
methyl 2-chloro-3-oxo-propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR300674-250mg |
Methyl 2-chloro-3-oxopropanoate |
20656-61-5 | tech | 250mg |
£45.00 | 2025-02-19 | |
| Apollo Scientific | OR300674-1g |
Methyl 2-chloro-3-oxopropanoate |
20656-61-5 | tech | 1g |
£98.00 | 2025-02-19 | |
| abcr | AB302351-1 g |
Methyl 2-chloro-2-formylacetate |
20656-61-5 | 1g |
€133.00 | 2022-03-25 | ||
| abcr | AB302351-5 g |
Methyl 2-chloro-2-formylacetate |
20656-61-5 | 5g |
€378.70 | 2022-03-25 | ||
| Fluorochem | 070635-1g |
Methyl 2-Chloro-2-formylacetate |
20656-61-5 | 85% | 1g |
￡73.00 | 2022-03-01 | |
| Fluorochem | 070635-5g |
Methyl 2-Chloro-2-formylacetate |
20656-61-5 | 85% | 5g |
￡293.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1199354-5g |
methyl2-chloro-3-oxopropanoate |
20656-61-5 | 95% | 5g |
$550 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1199354-25g |
methyl2-chloro-3-oxopropanoate |
20656-61-5 | 95% | 25g |
$1240 | 2024-07-28 | |
| TRC | B497873-50mg |
methyl 2-chloro-3-oxo-propanoate |
20656-61-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B497873-100mg |
methyl 2-chloro-3-oxo-propanoate |
20656-61-5 | 100mg |
$ 70.00 | 2022-06-07 |
methyl 2-chloro-3-oxo-propanoate Related Literature
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Lucas J. Gutierrez,Marcela Vettorazzi,Jaka Dernov?ek,Martina Durcik,Lucija Peterlin Ma?i?,Tihomir Toma?i?,Ricardo D. Enriz New J. Chem. 2023 47 3692
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Hasan ünlü,Elif Okutan New J. Chem. 2017 41 10424
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Nace Zidar,Helena Macut,Tihomir Toma?i?,Lucija Peterlin Ma?i?,Janez Ila?,Anamarija Zega,P?ivi Tammela,Danijel Kikelj Med. Chem. Commun. 2019 10 1007
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4. Synthesis and reactions of Biginelli-compounds. Part 14.1 A rhodium-induced cyclization–cycloaddition sequence for the construction of conformationally rigid calcium channel modulators of the dihydropyrimidine typeBirgit Jauk,Ferdinand Belaj,C. Oliver Kappe J. Chem. Soc. Perkin Trans. 1 1999 307
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Maria Jo?o Brites,Célia Santos,Susana Nascimento,Bárbara Gigante,Heinrich Luftmann,Aleksandre Fedorov,Mário N. Berberan-Santos New J. Chem. 2006 30 1036
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